Cas no 95538-03-7 (2,3-Dibromopyrazine)

2,3-Dibromopyrazine is a halogenated pyrazine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the presence of two bromine atoms, enabling efficient cross-coupling reactions such as Suzuki or Stille couplings for the construction of complex heterocyclic systems. The compound’s stability and well-defined structure make it suitable for precise functionalization, aiding in the development of agrochemicals, pharmaceuticals, and specialty materials. Its crystalline form ensures consistent purity, facilitating reproducible results in synthetic applications. 2,3-Dibromopyrazine is particularly valuable in medicinal chemistry for scaffold diversification and as a precursor to biologically active compounds.
2,3-Dibromopyrazine structure
2,3-Dibromopyrazine structure
Product Name:2,3-Dibromopyrazine
CAS No:95538-03-7
MF:C4H2Br2N2
MW:237.880078792572
MDL:MFCD02684897
CID:838668
PubChem ID:13867572
Update Time:2025-06-07

2,3-Dibromopyrazine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dibromopyrazine
    • 2,3,5-TRI-O-ACETYL
    • Pyrazine, 2,3-dibromo-
    • dibromopyrazine
    • pyrazine dibromide
    • VLPBEKHOQWMYTR-UHFFFAOYSA-N
    • EBD583266
    • ST2409014
    • AB0027857
    • W9749
    • 2,3-Dibromopyrazine (ACI)
    • MDL: MFCD02684897
    • Inchi: 1S/C4H2Br2N2/c5-3-4(6)8-2-1-7-3/h1-2H
    • InChI Key: VLPBEKHOQWMYTR-UHFFFAOYSA-N
    • SMILES: BrC1C(Br)=NC=CN=1

Computed Properties

  • Exact Mass: 235.85800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.4
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • PSA: 25.78000
  • LogP: 2.00160

2,3-Dibromopyrazine Security Information

2,3-Dibromopyrazine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Dibromopyrazine Pricemore >>

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2,3-Dibromopyrazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:95538-03-7)2,3-Dibromopyrazine
Order Number:A859009
Stock Status:in Stock
Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:15
Price ($):158.0/393.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:95538-03-7)2,3-Dibromopyrazine
A859009
Purity:99%/99%
Quantity:10g/25g
Price ($):158.0/393.0
Email